Cas no 302911-99-5 (2,5-Bis(trifluoromethyl)phenylacetonitrile)

2,5-Bis(trifluoromethyl)phenylacetonitrile Properties

Names and Identifiers

• 2,5-bis(trifluoromethyl)phenylaceto-nitrile
• 2,5-Bis(trifluoromethyl)phenylacetonitrile
• 2-[2,5-bis(trifluoromethyl)phenyl]acetonitrile
• 2,4-DICHLORO-5-SULPHAMOYLBENZOIC ACID
• SCHEMBL24147012
• Benzeneacetonitrile, 2,5-bis(trifluoromethyl)-
• MFCD00799489
• PS-7442
• FT-0644376
• CK2052
• 302911-99-5
• DTXSID60378292
• CS-0314956
• AKOS005257866
• 2-(2,5-Bis(trifluoromethyl)phenyl)acetonitrile
• PMNBXHKKVPKJER-UHFFFAOYSA-N
• DB-047746
• 2,5-Bis(trifluoromethyl)benzeneacetonitrile
• +Expand

• MDL： MFCD00799489
• InChIKey： PMNBXHKKVPKJER-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H5F6N/c11-9(12,13)7-1-2-8(10(14,15)16)6(5-7)3-4-17/h1-2,5H,3H2
• SMILES： C1=C(C=C(CC#N)C(=C1)C(F)(F)F)C(F)(F)F

Computed Properties

• Exact Mass: 253.03300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 3
• Monoisotopic Mass: 253.033
• Heavy Atom Count: 17
• Complexity: 309
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.3
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 23.8A^2

Experimental Properties

• LogP: 3.79028
• PSA: 23.79000
• Refractive Index: 1.426
• Boiling Point: 217 ºC
• Flash Point: 85 ºC
• Color/Form: Yellow or colorless liquid
• Solubility: Unable or difficult to mix
• Density: 1.385

2,5-Bis(trifluoromethyl)phenylacetonitrile Security Information

• Safety Term：6.1
• Safety Instruction： S26; S36
• Packing Group：III
• Packing Group：III
• Risk Phrases：R20/21/22
• Hazard Level：6.1
• Dangerous goods sign： Xi Xn
• Hazardous Material transportation number：UN3276
• Hazard Statement： Irritant
• PackingGroup：III
• Risk Phrases： 20/21/22-36/37/38
• HazardClass：6.1

2,5-Bis(trifluoromethyl)phenylacetonitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%